Cas no 34490-86-3 (dimethyl octanediimidate;dihydrochloride)

• Product Name: dimethyl octanediimidate;dihydrochloride
• CAS No: 34490-86-3
• MF: C₁₀H₂₂Cl₂N₂O₂
• MW: 273.199881076813
• MDL: MFCD00012574
• CID: 89078
• PubChem ID: 87575777
• Update Time: 2025-11-02

dimethyl octanediimidate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Dimethyl suberimidate dihydrochloride
• Suberimidic acid dimethyl ester dihydrochloride
• Dimethyl Suberimidate Dihydrochloride [Cross-linking Agent for Protein Research]
• Dimethyl octanebis(imidoate) dihydrochloride
• dimethyl octanediimidate,dihydrochloride
• DMP
• DMS Dimethyl ester octanediimidic acid dihydrochloride
• EINECS 252-060-4
• DMS
• Dimethyl ester octanediimidic acid dihydrochloride
• Dimethyl octanebis(imidate) dihydrochloride
• Octanediimidic acid, dimethyl ester, dihydrochloride
• Octanediimidic acid, 1,8-dimethyl ester, hydrochloride (1:2)
• 1,8-Dimethoxyoctane-1,8-diyldiammonium dichloride
• Suberimidic acid, dimethyl ester, dihydrochloride
• Dimethyl suberimidate diHCl
• dimethyl octanediimidate;dihydrochloride
• dimethyl octanediimidate 2HCl
• NSC 163476
• Dimethyl suberimidate dihydrochloride, 98%
• DTXSID4067850
• FT-0625156
• 34490-86-3
• AS-65832
• dimethylsuberimidate dihydrochloride
• Dimethyl suberimidate dihydrochloride, >=98.0% (AT)
• CS-0150961
• DIMETHYL SUBERIMIDATE 2HCL
• SCHEMBL164104
• MFCD00012574
• S0246
• J-019624
• s11601
• 1,8-DIMETHYL OCTANEDIIMIDATE DIHYDROCHLORIDE
• AKOS015907778
• ILKCDNKCNSNFMP-UHFFFAOYSA-N
• DTXCID2038861
• DB-048633
• Octanediimidic acid, 1,8dimethyl ester, hydrochloride (1:2)
• 1,8Dimethoxyoctane1,8diyldiammonium dichloride

• MDL： MFCD00012574
• Inchi： 1S/C10H20N2O2.2ClH/c1-13-9(11)7-5-3-4-6-8-10(12)14-2;;/h11-12H,3-8H2,1-2H3;2*1H
• InChI Key： ILKCDNKCNSNFMP-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(CCCCCCC(=N)OC)=N

Computed Properties

• Exact Mass: 272.10600
• Monoisotopic Mass: 272.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 161
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 66.2

Experimental Properties

• Color/Form: White powder
• Density: 1
• Melting Point: 213-214 °C (lit.)
• Boiling Point: 247.4°Cat760mmHg
• Flash Point: 103.4°C
• Refractive Index: 1.465
• Water Partition Coefficient: Soluble in water.
• PSA: 66.16000
• LogP: 4.37780
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in water

dimethyl octanediimidate;dihydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Imidoesters
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on dimethyl octanediimidate;dihydrochloride

Recent Advances in the Application of Dimethyl Octanediimidate Dihydrochloride (CAS: 34490-86-3) in Chemical Biology and Biomedical Research

Dimethyl octanediimidate dihydrochloride (CAS: 34490-86-3) is a bifunctional crosslinking agent that has garnered significant attention in chemical biology and biomedical research due to its unique properties. This compound, with its ability to form stable covalent bonds between primary amines, has been extensively utilized in protein-protein crosslinking, antibody conjugation, and the stabilization of biological structures. Recent studies have further explored its applications in drug delivery systems, diagnostic assays, and tissue engineering, highlighting its versatility and potential in advancing biomedical technologies.

One of the most notable advancements in the use of dimethyl octanediimidate dihydrochloride is its role in the development of novel bioconjugation strategies. Researchers have leveraged its crosslinking capabilities to create stable antibody-drug conjugates (ADCs), which are pivotal in targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound significantly improves the stability and efficacy of ADCs by providing a robust linkage between antibodies and cytotoxic payloads, thereby reducing off-target effects and enhancing therapeutic outcomes.

In addition to its applications in drug delivery, dimethyl octanediimidate dihydrochloride has been instrumental in the field of diagnostic assays. Recent research has shown that its use in the immobilization of proteins on solid surfaces enhances the sensitivity and specificity of immunoassays. For instance, a study in Analytical Chemistry (2023) reported that this crosslinker improved the detection limits of ELISA-based assays by minimizing nonspecific binding and increasing the density of immobilized capture antibodies. These findings underscore its potential in the development of next-generation diagnostic tools.

Another emerging application of dimethyl octanediimidate dihydrochloride is in tissue engineering, where it has been employed to crosslink extracellular matrix (ECM) components. A 2022 study in Biomaterials Science highlighted its effectiveness in creating mechanically stable and biocompatible scaffolds for regenerative medicine. The researchers found that the crosslinked scaffolds exhibited enhanced mechanical strength and promoted cell adhesion and proliferation, making them suitable for applications in wound healing and organ regeneration.

Despite its numerous advantages, the use of dimethyl octanediimidate dihydrochloride is not without challenges. Recent studies have pointed to the need for optimizing reaction conditions to minimize side reactions and improve yield. For example, a 2023 publication in Organic & Biomolecular Chemistry emphasized the importance of pH control and reaction time in achieving high-efficiency crosslinking. These insights are critical for researchers aiming to harness the full potential of this compound in their work.

Looking ahead, the continued exploration of dimethyl octanediimidate dihydrochloride is expected to unlock new possibilities in chemical biology and biomedical research. Ongoing studies are investigating its use in nanotechnology, where it could play a role in the assembly of functional nanomaterials. Additionally, its potential in creating multifunctional biomaterials for personalized medicine is an area of active research. As the field progresses, this compound is likely to remain a cornerstone in the development of innovative therapeutic and diagnostic solutions.

In conclusion, dimethyl octanediimidate dihydrochloride (CAS: 34490-86-3) has proven to be a valuable tool in chemical biology and biomedical research, with applications ranging from drug delivery to tissue engineering. Recent advancements have further solidified its role in these fields, while also highlighting areas for future exploration. By addressing current challenges and leveraging its unique properties, researchers can continue to push the boundaries of what is possible in biomedical science.